Cas no 32064-70-3 (2-Heptanone,3-propylidene-)

2-Heptanone,3-propylidene- structure
2-Heptanone,3-propylidene- structure
Product name:2-Heptanone,3-propylidene-
CAS No:32064-70-3
MF:C10H18O
MW:154.249323368073
CID:314631
PubChem ID:5363416

2-Heptanone,3-propylidene- Chemical and Physical Properties

Names and Identifiers

    • 2-Heptanone,3-propylidene-
    • (3E)-3-Butyl-3-hexen-2-one
    • (3E)-3-propylideneheptan-2-one
    • 2-Heptanone, 3-propylidene-
    • 32064-70-3
    • 3-PROPYLIDENE-2-HEPTANONE
    • (3E)-3-Butyl-3-hexen-2-one #
    • RPFLFIMXXWUZCL-JXMROGBWSA-N
    • Inchi: InChI=1S/C10H18O/c1-4-6-8-10(7-5-2)9(3)11/h7H,4-6,8H2,1-3H3/b10-7+
    • InChI Key: RPFLFIMXXWUZCL-JXMROGBWSA-N
    • SMILES: C(=C(/CCCC)\C(=O)C)/CC

Computed Properties

  • Exact Mass: 154.13584
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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